Cas no 1340520-30-0 (2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 1340520-30-0
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5833870
• PubChem ID: 63631008
• Update Time: 2025-05-25

2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• AKOS012941238
• EN300-1985160
• 1340520-30-0

• Inchi： 1S/C10H14ClNO3/c1-14-8-4-3-6(7(12)5-13)9(11)10(8)15-2/h3-4,7,13H,5,12H2,1-2H3
• InChI Key： SRIDMVFTVGEGGM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(CO)N)OC)OC

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol

Compound CAS No. 1340520-30-0: 2-Amino-2-(2-Chloro-3,4-Dimethoxyphenyl)Ethan-1-Ol

The compound 1340520-30-0, also known as 2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique combination of functional groups, including an amino group, a hydroxyl group, and a substituted phenyl ring with chlorine and methoxy substituents. These features make it a subject of interest in medicinal chemistry, pharmacology, and material science.

Recent studies have highlighted the importance of 2-amino groups in bioactive compounds, particularly in the development of novel therapeutic agents. The presence of the amino group in this compound suggests potential for hydrogen bonding interactions, which are crucial for molecular recognition and binding in biological systems. Additionally, the hydroxyl group at the ethan-1-ol position further enhances the compound's ability to participate in hydrogen bonding, making it a promising candidate for drug design.

The substituted phenyl ring in this compound introduces additional complexity and functionality. The chlorine substituent at the 2-position of the phenyl ring contributes to electronic effects that can influence the compound's reactivity and stability. Furthermore, the two methoxy groups at positions 3 and 4 provide steric hindrance and additional electronic effects, which can modulate the compound's pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, researchers have explored various methods to construct this compound efficiently. One approach involves the use of Suzuki coupling reactions to assemble the phenyl ring with the amino alcohol moiety. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production if required.

The pharmacological properties of this compound have been investigated in recent studies. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory activity. Additionally, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against human cell lines, which is a positive indication for its safety profile.

In conclusion, the compound with CAS No. 1340520-30-0 represents a valuable addition to the library of bioactive molecules due to its unique structure and promising biological properties. Continued research into its synthesis, pharmacokinetics, and therapeutic applications will undoubtedly shed more light on its potential as a lead compound in drug discovery.